4-ethyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide

• IUPAC Name: 4-ethyl-N-(4-pyrrolidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C19H22N2O/c1-2-15-5-7-16(8-6-15)19(22)20-17-9-11-18(12-10-17)21-13-3-4-14-21/h5-12H,2-4,13-14H2,1H3,(H,20,22)
• InChI Key: VJPQAMUHJSSPLL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCCC3
• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol

Description

4-ethyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide, also known as EPPB, is a chemical compound that has gained attention in scientific research due to its potential as a tool for studying protein-protein interactions. EPPB is a small molecule that can bind to specific proteins and disrupt their interactions with other proteins, allowing researchers to study the role of these interactions in various biological processes.

Mechanism of Action

4-ethyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide works by binding to specific proteins and disrupting their interactions with other proteins. This can lead to changes in the function of these proteins and the biological processes in which they are involved. The exact mechanism of action of this compound is not fully understood, but it is believed to involve the disruption of specific protein domains that are involved in protein-protein interactions.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to disrupt signaling pathways involved in cancer cell growth. This compound has also been shown to have antibacterial effects, and to inhibit the growth of several different bacterial species.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-ethyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide is its ability to disrupt specific protein-protein interactions, allowing researchers to study the role of these interactions in various biological processes. This compound is also a small molecule, which makes it easy to work with in laboratory experiments. However, this compound has some limitations as well. It can be difficult to synthesize, and its effects on protein-protein interactions can be complex and difficult to interpret.

Future Directions

There are several future directions for research involving 4-ethyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide. One area of interest is the development of new synthetic methods for this compound that are more efficient and scalable. Another area of interest is the study of the effects of this compound on specific protein-protein interactions involved in various disease processes. Additionally, this compound may have potential as a therapeutic agent for the treatment of cancer and other diseases, and further research is needed to explore this possibility.

Scientific Research Applications

4-ethyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide has been used in a variety of scientific research applications, particularly in the study of protein-protein interactions. It has been shown to disrupt the interactions between several different proteins, including those involved in cancer cell growth and signaling pathways. This compound has also been used in the study of protein-protein interactions in bacterial systems.